Cas no 1261554-07-7 (3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid)

• Product Name: 3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid
• CAS No: 1261554-07-7
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 3161312
• PubChem ID: 134621504
• Update Time: 2025-04-21

3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid
• 3-(2'-Fluoro-5'-(trifluoromethoxy)phenyl)propionic acid
• 3-[2-fluoro-5-(trifluoromethoxy)phenyl]propanoic acid
• 1261554-07-7
• A1-18065
• 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)propanoic acid
• starbld0025431

• Inchi： 1S/C10H8F4O3/c11-8-3-2-7(17-10(12,13)14)5-6(8)1-4-9(15)16/h2-3,5H,1,4H2,(H,15,16)
• InChI Key： HJZUCPKSXRMQRL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCC(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 252.04095676Da
• Monoisotopic Mass: 252.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų